Cas no 65844-46-4 (methyl 5-methoxyindane-2-carboxylate)

• Product Name: methyl 5-methoxyindane-2-carboxylate
• CAS No: 65844-46-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD21363132
• CID: 1016254
• PubChem ID: 53724337
• Update Time: 2025-10-12

methyl 5-methoxyindane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-2,3-dihydro-1H-indene-2-carboxylate
• 2-Carbomethoxy-5-methoxyindan
• 5-methoxy-indan-2-carboxylic acid methyl ester
• 6-methoxyindane-2-carboxylic acid methyl ester
• AK-87322
• ANW-65943
• CTK8C1135
• KB-257544
• methyl 5-methoxyindan-2-carboxylate
• SureCN388601
• CJKBZZXRBXKIOK-UHFFFAOYSA-N
• 0105AC
• methyl 5-methoxy-indan-2-carboxylate
• AB0049226
• AX8236346
• ST24048007
• Methyl 5-methoxy-2,3-dihydro-1H-indene-2-carboxyla
• methyl 5-methoxyindane-2-carboxylate
• AS-41264
• MFCD21363132
• A850437
• DB-334881
• SCHEMBL388601
• DTXSID80706210
• AMY26574
• AKOS016005485
• CS-0322707
• 65844-46-4
• Methyl5-methoxy-2,3-dihydro-1H-indene-2-carboxylate

• MDL： MFCD21363132
• Inchi： 1S/C12H14O3/c1-14-11-4-3-8-5-10(12(13)15-2)6-9(8)7-11/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： CJKBZZXRBXKIOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=CC(=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2

Additional information on methyl 5-methoxyindane-2-carboxylate

Methyl 5-Methoxyindane-2-Carboxylate: A Comprehensive Overview

Methyl 5-methoxyindane-2-carboxylate, identified by the CAS number 65844-46-4, is a compound of significant interest in various fields of chemistry and material science. This compound, with the systematic name methyl 5-methoxyindane-2-carboxylate, belongs to the class of indane derivatives and has garnered attention due to its unique structural properties and potential applications in drug design, material synthesis, and analytical chemistry.

The molecular structure of methyl 5-methoxyindane-2-carboxylate comprises a substituted indane ring system with a methoxy group at position 5 and a carboxylic acid ester group at position 2. The indane skeleton, a bicyclic structure consisting of a six-membered benzene ring fused with a five-membered cyclohexene ring, provides a rigid framework that can influence the compound's physical and chemical properties. The methoxy group introduces electron-donating effects, potentially enhancing the compound's solubility and reactivity in certain chemical environments. The ester group at position 2 adds versatility to the molecule, allowing for further functionalization and application in various chemical reactions.

Recent studies have explored the synthesis of methyl 5-methoxyindane-2-carboxylate through various routes, including Friedel-Crafts alkylation and esterification reactions. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for large-scale production. The compound's synthesis is particularly notable for its ability to incorporate functional groups that can be tailored for specific applications.

In terms of applications, methyl 5-methoxyindane-2-carboxylate has shown promise in the field of drug design. Its structural features make it a potential candidate for use as a pharmacophore or as part of a larger drug molecule. Additionally, the compound has been investigated for its role in material science, where it serves as a precursor for advanced materials such as polymers and composites. Its ability to form stable bonds with other molecules makes it valuable in creating materials with enhanced mechanical and thermal properties.

Recent research has also highlighted the potential of methyl 5-methoxyindane-2-carboxylate in analytical chemistry as a reference standard or marker in chromatographic techniques. Its distinct UV absorption properties make it suitable for use in high-performance liquid chromatography (HPLC) analysis, aiding in the identification and quantification of related compounds.

The safety and handling of methyl 5-methoxyindane-2-carboxylate are essential considerations due to its chemical nature. Proper storage conditions include keeping the compound in a cool, dry place away from direct sunlight to prevent degradation. Handling should be done under standard laboratory safety protocols to minimize exposure risks.

In conclusion, methyl 5-methoxyindane-2-carboxylate (CAS No: 65844-46-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry research and development.